Cas no 2680892-96-8 (2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid)

• Product Name: 2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid
• CAS No: 2680892-96-8
• MF: C₁₃H₁₄FNO₄
• MW: 267.252967357636
• CID: 5653585
• PubChem ID: 165941728
• Update Time: 2025-08-04

2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)propanoic acid
• EN300-28282572
• 2680892-96-8
• 2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid

• Inchi： 1S/C13H14FNO4/c1-2-7-19-13(18)15-10-5-3-9(4-6-10)8-11(14)12(16)17/h2-6,11H,1,7-8H2,(H,15,18)(H,16,17)
• InChI Key： JJPZNFCOVMFDDB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CC1C=CC(=CC=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 267.09068609g/mol
• Monoisotopic Mass: 267.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid

Research Brief on 2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid (CAS: 2680892-96-8)

In recent years, the compound 2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid (CAS: 2680892-96-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenylpropanoic acid structure and an allyloxycarbonylamino moiety, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. The following brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research landscape.

The primary focus of recent studies has been on the synthesis and optimization of 2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, to achieve high yields and purity. The compound's structural features, particularly the fluorine atom at the 2-position and the allyloxycarbonylamino group, have been identified as critical for its bioactivity. These modifications enhance its binding affinity to target proteins and improve metabolic stability, making it a viable candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range. This selective inhibition suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, with reduced side effects compared to non-selective COX inhibitors.

Another area of interest is the compound's role in targeted drug delivery systems. The allyloxycarbonylamino group serves as a versatile handle for conjugation with nanoparticles or antibody-drug conjugates (ADCs). Recent research has explored its use in prodrug formulations, where the compound's release can be triggered by specific enzymatic or environmental conditions. This approach has shown promise in enhancing the bioavailability and reducing the systemic toxicity of chemotherapeutic agents in preclinical models.

Despite these advancements, challenges remain in the clinical translation of 2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid. Issues such as scalability of synthesis, pharmacokinetic optimization, and long-term safety profiles need to be addressed. Ongoing studies are investigating these aspects, with preliminary data suggesting favorable outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression into clinical trials.

In conclusion, 2-fluoro-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid represents a promising candidate in the field of chemical biology and drug development. Its unique structural attributes and demonstrated bioactivity make it a valuable subject for further research. As the scientific community continues to explore its potential, this compound may pave the way for novel therapeutic strategies in the treatment of inflammatory diseases and targeted cancer therapies.